Cas no 1707609-04-8 (3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde)

• Product Name: 3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde
• CAS No: 1707609-04-8
• MF: C₁₀H₅F₃N₂O₂
• MW: 242.154112577438
• CID: 5171671
• Update Time: 2026-03-04

3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde

• Inchi： 1S/C10H5F3N2O2/c11-10(12,13)7-4-2-1-3-6(7)9-14-8(5-16)17-15-9/h1-5H
• InChI Key： QPZMODZSWODRNJ-UHFFFAOYSA-N
• SMILES： O1C(C=O)=NC(C2=CC=CC=C2C(F)(F)F)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde

Introduction to 3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde (CAS No. 1707609-04-8)

3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number CAS No. 1707609-04-8, belongs to the class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural uniqueness of this molecule, characterized by the presence of a trifluoromethyl group and an oxadiazole core, positions it as a promising candidate for further research and development in drug discovery.

The trifluoromethyl group attached to the phenyl ring is a key feature that influences the electronic properties and metabolic stability of the compound. This substitution pattern is frequently employed in medicinal chemistry due to its ability to enhance binding affinity and improve pharmacokinetic profiles. The oxadiazole ring, on the other hand, is known for its role in various bioactive molecules, contributing to properties such as bioavailability and resistance to metabolic degradation. The combination of these structural elements makes 3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde an intriguing subject for investigation.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential applications in treating various diseases. The [1,2,4]oxadiazole scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Researchers have demonstrated that modifications within this scaffold can significantly alter its biological activity, making it a versatile platform for drug design. The introduction of a carbaldahyde functional group at the 5-position of the oxadiazole ring adds another layer of complexity, offering opportunities for further functionalization and derivatization.

The pharmaceutical industry has increasingly relied on computational chemistry and high-throughput screening to identify promising drug candidates. The structural features of 3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde, particularly the presence of both polar and nonpolar regions, make it an attractive molecule for virtual screening campaigns. These computational approaches have been instrumental in identifying lead compounds that exhibit favorable interactions with biological targets. Additionally, experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the structure-activity relationships (SAR) of this compound.

The synthesis of 3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations have been particularly useful in constructing the complex framework of this molecule. These synthetic strategies not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovative approaches in drug development.

Evaluation of the pharmacological properties of 3-(2-Trifluoromethyl-phenyl)-[1,2,4]oxadiazole-5-carbaldehyde has revealed several promising characteristics. Preclinical studies have shown that this compound exhibits significant inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, its ability to modulate kinases and transcription factors has been explored in cancer research. Furthermore, its interaction with specific protein targets suggests potential therapeutic benefits in neurological disorders and inflammatory conditions. These findings underscore the compound's versatility and highlight its potential as a scaffold for developing novel therapeutics.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures can lead to enhanced lipophilicity, metabolic stability, and binding affinity. The presence of multiple fluorine atoms in CAS No. 1707609-04-8's structure contributes to these favorable properties, making it an excellent candidate for further exploration. Additionally, fluorine-labeled compounds are often used as probes in biochemical assays due to their high sensitivity and specificity when detected using techniques such as positron emission tomography (PET) imaging.

In conclusion，3-(2-Trifluoromethyl-phenyl)-[1，2，4]oxadiazole－5－carbaldehyde (CAS No．1707609－04－8)